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Compound of Interest

Compound Name: 3-Butyn-2-one

Cat. No.: B073955

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Butyn-2-one, a versatile reagent
in organic synthesis. The document details its chemical identity, physicochemical properties,
key chemical reactions, and illustrative experimental protocols.

Chemical Identity and Properties

3-Butyn-2-one, a terminal acetylenic methyl ketone, is a highly reactive compound utilized in a
variety of chemical transformations. Its structure features both a ketone functional group and a
terminal alkyne, making it a valuable building block in the synthesis of complex molecules.

IUPAC Name: but-3-yn-2-one[1][2] CAS Number: 1423-60-5[1][3] Synonyms: Methyl ethynyl
ketone, Acetylacetylene, Ethynyl methyl ketone, 1-Butyn-3-one[2][3][4]

The key physicochemical properties of 3-Butyn-2-one are summarized in the table below.
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Property Value Source
Molecular Formula CaH4O [11[3]
Molecular Weight 68.07 g/mol [1][2]
Appearance Clear, C(.)Ior.less to yellow- 5176]
orange liquid
Odor Penetrating, lacrimatory [51[6]
Boiling Point 85 °C (lit.) [5]
Density 0.87 g/mL at 25 °C (lit.) [5]
Refractive Index n20/D 1.406 (lit.) [5]
Flash Point -1 °C (closed cup)
Solubility Soluble in water [5]

Safety and Handling

3-Butyn-2-one is a hazardous chemical and must be handled with appropriate safety
precautions in a well-ventilated fume hood.

Hazard Classification GHS Statements

Flammability H225: Highly flammable liquid and vapor
Acute Toxicity H300: Fatal if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Eye Damage/Irritation H319: Causes serious eye irritation
Specific Target Organ Toxicity H335: May cause respiratory irritation

Data sourced from PubChem CID 15018.[2]

Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat, when handling this compound.
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Key Chemical Reactions and Applications

3-Butyn-2-one is a versatile precursor in organic synthesis, particularly in the formation of
heterocyclic compounds and carbon-carbon bonds. Its reactivity is dominated by the
electrophilic nature of the double bond and the acidity of the terminal alkyne proton.

One of the most notable reactions involving 3-Butyn-2-one is the Michael addition. It can
undergo a double Michael reaction with dinucleophiles to synthesize various nitrogen-
containing heterocycles. For instance, its reaction with ortho-tosylamidophenyl malonate,
catalyzed by chiral aminophosphines, yields indolines.[5] It also reacts with nitrogen-containing

tethered diacids to form pipecolic acid derivatives.[7]

In the realm of natural product synthesis, 3-Butyn-2-one was utilized as a starting material in
the total synthesis of the clerodane diterpenoid (+/-)-sacacarin.[5][8] Furthermore, it serves as a
substrate in stereoselective conjugate arylation reactions mediated by gallium(lll) chloride to
produce (E)-a,B-unsaturated ketones.[5][8]
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Caption: Generalized scheme of a Michael addition reaction involving 3-Butyn-2-one.

lllustrative Experimental Protocols

While a specific protocol for the synthesis of 3-Butyn-2-one is not readily available in the
provided search results, the synthesis of a structurally related and synthetically useful
derivative, 4-Triisopropylsilyl-3-butyn-2-one, is detailed in Organic Syntheses. This procedure
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illustrates a common transformation that could be relevant to researchers working with similar
compounds.

Synthesis of 4-Triisopropylsilyl-3-butyn-2-one from 4-Triisopropylsilyl-3-butyn-2-ol[9]

e Reaction Overview: This protocol describes the oxidation of a secondary propargylic alcohol
to the corresponding ynone using manganese dioxide (MnO3).

e Materials and Equipment:
o 4-Triisopropylsilyl-3-butyn-2-ol
o Technical grade Manganese Dioxide (85%)
o Dichloromethane (CH2Clz2)
o Celite
o Round-bottomed flask
o Magnetic stir bar
o Rubber septum with argon inlet
o Filtration apparatus
e Procedure:

o A flame-dried, 250-mL round-bottomed flask equipped with a magnetic stir bar and a
rubber septum is flushed with argon.

o The flask is charged sequentially with CH2Clz (54 mL), 4-triisopropylsilyl-3-butyn-2-ol (5.8
g, 25.6 mmol), and technical grade MnOz2 (34.4 g, 336.9 mmol), which is added in one
portion.

o The reaction mixture is stirred at room temperature for 30 minutes.

o The mixture is then filtered through a short pad of Celite to remove the MnO:.
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o The filtrate is concentrated to yield the product.

]

Purify product
(e.g., distillation, chromatography)
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Caption: General workflow for the oxidation of an alcohol to a ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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